1-benzoylpropyl 4-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate

• IUPAC Name: (1-oxo-1-phenylbutan-2-yl) 4-(4-nitro-1,3-dioxoisoindol-2-yl)benzoate
• InChI: InChI=1S/C25H18N2O7/c1-2-20(22(28)15-7-4-3-5-8-15)34-25(31)16-11-13-17(14-12-16)26-23(29)18-9-6-10-19(27(32)33)21(18)24(26)30/h3-14,20H,2H2,1H3
• InChI Key: IGPPOZMXFLXIPY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C1=CC=CC=C1)OC(=O)C2=CC=C(C=C2)N3C(=O)C4=C(C3=O)C(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C25H18N2O7
• Molecular Weight: 458.4 g/mol

Description

1-benzoylpropyl 4-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate, also known as BNIPB, is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the isoindoline family of compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-benzoylpropyl 4-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate is not yet fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes that are involved in tumor growth and proliferation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the activity of certain enzymes that are involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzoylpropyl 4-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate in lab experiments is that it has been found to have low toxicity and is relatively easy to synthesize. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several potential future directions for research on 1-benzoylpropyl 4-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate. One possible direction is to investigate its potential applications in combination with other anti-cancer drugs. Another possible direction is to study its effects on other types of cancer cell lines. Additionally, more research is needed to fully understand its mechanism of action and potential limitations.

Scientific Research Applications

1-benzoylpropyl 4-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been found to have anti-tumor properties and has been shown to inhibit the growth of various cancer cell lines.